Cas no 97669-46-0 ((3S)-3aβ,4,5,5a,6,7,9aβ,9bα-Octahydro-5α-hydroxy-3β,5aα,9-trimethylnaphtho[1,2-b]furan-2(3H)-one)

• Product Name: (3S)-3aβ,4,5,5a,6,7,9aβ,9bα-Octahydro-5α-hydroxy-3β,5aα,9-trimethylnaphtho[1,2-b]furan-2(3H)-one
• CAS No: 97669-46-0
• MF: C₁₅H₂₂O₃
• MW: 250.333384990692
• CID: 813617
• Update Time: 2024-03-01

(3S)-3aβ,4,5,5a,6,7,9aβ,9bα-Octahydro-5α-hydroxy-3β,5aα,9-trimethylnaphtho[1,2-b]furan-2(3H)-one Chemical and Physical Properties

Names and Identifiers

• Naphtho[1,2-b]furan-2(3H)-one,3a,4,5,5a,6,7,9a,9b-octahydro-5-hydroxy-3,5a,9-trimethyl-,(3S,3aS,5S,5aS,9aS,9bS)-
• (3S)-3aβ,4,5,5a,6,7,9aβ,9bα-Octahydro-5α-hydroxy-3β,5aα,9-trimethylnaphtho[1,2-b]furan-2(3H)-one
• Herbolide G
• CID 101287066
• (3S,3aS,5S,5aS,9aS,9bS)-5-hydroxy-3,5a,9-trimethyl-3,3a,4,5,6,7,9a,9b-octahydrobenzo[g][1]benzofuran-2-one
• Naphtho[1,2-b]furan-2(3H)-one, 3a,4,5,5a,6,7,9a,9b-octahydro-5-hydroxy-3,5a,9-trimethyl-, (3S,3aS,5S,5aS,9aS,9bS)-
• [3S-(3alpha,3aalpha,5beta,5abeta,9aalpha,9bbeta)]-3a,4,5,5a,6,7,9a,9b-Octahydro-5-hydroxy-3,5a,9-trimethylnaphtho[1,2-b]furan-2(3H)-one

• Inchi： 1S/C15H22O3/c1-8-5-4-6-15(3)11(16)7-10-9(2)14(17)18-13(10)12(8)15/h5,9-13,16H,4,6-7H2,1-3H3/t9-,10-,11-,12+,13-,15+/m0/s1
• InChI Key： AFZHVVHYFIWSIN-QBOXMOKDSA-N
• SMILES： O1C([C@@H](C)[C@@H]2C[C@@H]([C@@]3(C)CCC=C(C)[C@@H]3[C@@H]12)O)=O

Computed Properties

• Exact Mass: 250.157
• Monoisotopic Mass: 250.157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5
• XLogP3: 1.944

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Eudesmanolides, secoeudesmanolides, and derivatives